2-((1-phenyl-1H-imidazol-2-yl)thio)-N-(thiazol-2-yl)acetamide

• IUPAC Name: 2-(1-phenylimidazol-2-yl)sulfanyl-N-(1,3-thiazol-2-yl)acetamide
• InChI: InChI=1S/C14H12N4OS2/c19-12(17-13-15-7-9-20-13)10-21-14-16-6-8-18(14)11-4-2-1-3-5-11/h1-9H,10H2,(H,15,17,19)
• InChI Key: MVXGIEBPAOZLGD-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)N2C=CN=C2SCC(=O)NC3=NC=CS3
• Molecular Formula: C14H12N4OS2
• Molecular Weight: 316.4 g/mol

Description

2-((1-phenyl-1H-imidazol-2-yl)thio)-N-(thiazol-2-yl)acetamide, also known as PIT or PIT-1, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. PIT-1 is a thiazole-based compound that has been synthesized through a multi-step process.

Mechanism of Action

The mechanism of action of 2-((1-phenyl-1H-imidazol-2-yl)thio)-N-(thiazol-2-yl)acetamide-1 is not fully understood. However, it has been proposed that 2-((1-phenyl-1H-imidazol-2-yl)thio)-N-(thiazol-2-yl)acetamide-1 may act as an inhibitor of certain enzymes or proteins involved in cellular processes such as DNA replication and protein synthesis.
Biochemical and Physiological Effects:
2-((1-phenyl-1H-imidazol-2-yl)thio)-N-(thiazol-2-yl)acetamide-1 has been shown to exhibit various biochemical and physiological effects. In vitro studies have demonstrated that 2-((1-phenyl-1H-imidazol-2-yl)thio)-N-(thiazol-2-yl)acetamide-1 can induce cell death in cancer cells by inhibiting cell proliferation and inducing apoptosis. 2-((1-phenyl-1H-imidazol-2-yl)thio)-N-(thiazol-2-yl)acetamide-1 has also been shown to inhibit the activity of certain enzymes such as topoisomerase II, which is involved in DNA replication. In addition, 2-((1-phenyl-1H-imidazol-2-yl)thio)-N-(thiazol-2-yl)acetamide-1 has been shown to exhibit anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines.

Advantages and Limitations for Lab Experiments

One of the major advantages of using 2-((1-phenyl-1H-imidazol-2-yl)thio)-N-(thiazol-2-yl)acetamide-1 in lab experiments is its high potency and specificity towards certain enzymes or proteins. This makes it a valuable tool for studying the mechanism of action of these targets. However, one of the limitations of using 2-((1-phenyl-1H-imidazol-2-yl)thio)-N-(thiazol-2-yl)acetamide-1 is its potential toxicity towards non-target cells or tissues. Therefore, careful consideration should be given to the concentration and duration of exposure when using 2-((1-phenyl-1H-imidazol-2-yl)thio)-N-(thiazol-2-yl)acetamide-1 in lab experiments.

Future Directions

There are several future directions that can be explored with regards to the use of 2-((1-phenyl-1H-imidazol-2-yl)thio)-N-(thiazol-2-yl)acetamide-1. One potential area of research is the development of 2-((1-phenyl-1H-imidazol-2-yl)thio)-N-(thiazol-2-yl)acetamide-1 derivatives with improved potency and specificity towards certain targets. Another area of research is the investigation of the potential of 2-((1-phenyl-1H-imidazol-2-yl)thio)-N-(thiazol-2-yl)acetamide-1 as a therapeutic agent for various diseases such as cancer and inflammation. Furthermore, the development of 2-((1-phenyl-1H-imidazol-2-yl)thio)-N-(thiazol-2-yl)acetamide-1 as a tool for protein purification and biotechnology applications can also be explored.
In conclusion, 2-((1-phenyl-1H-imidazol-2-yl)thio)-N-(thiazol-2-yl)acetamide-1 is a thiazole-based compound that has gained significant attention in the scientific community due to its potential applications in various fields. Its synthesis method, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further research is needed to fully understand the potential of 2-((1-phenyl-1H-imidazol-2-yl)thio)-N-(thiazol-2-yl)acetamide-1 and its derivatives in various fields.

Synthesis Methods

The synthesis of 2-((1-phenyl-1H-imidazol-2-yl)thio)-N-(thiazol-2-yl)acetamide-1 involves the reaction between 1-phenyl-1H-imidazole-2-thiol and 2-bromoacetylthiazole in the presence of a base such as potassium carbonate. The resulting product is then purified using column chromatography to obtain the final compound.

Scientific Research Applications

2-((1-phenyl-1H-imidazol-2-yl)thio)-N-(thiazol-2-yl)acetamide-1 has been extensively studied for its potential applications in various fields such as medicinal chemistry, biochemistry, and biotechnology. In medicinal chemistry, 2-((1-phenyl-1H-imidazol-2-yl)thio)-N-(thiazol-2-yl)acetamide-1 has been shown to exhibit anti-cancer activity against various cancer cell lines. In biochemistry, 2-((1-phenyl-1H-imidazol-2-yl)thio)-N-(thiazol-2-yl)acetamide-1 has been used as a tool to study the mechanism of action of certain enzymes. In biotechnology, 2-((1-phenyl-1H-imidazol-2-yl)thio)-N-(thiazol-2-yl)acetamide-1 has been used as a ligand to purify proteins.